[4-Formyl-4-[2-(furan-3-yl)-2-hydroxyethyl]-7,8-dihydroxy-3,8,8a-trimethyl-2,3,4a,5,6,7-hexahydro-1H-naphthalen-2-yl] acetate

• CAS No.: 10118-56-6
• Product Name: [4-Formyl-4-[2-(furan-3-yl)-2-hydroxyethyl]-7,8-dihydroxy-3,8,8a-trimethyl-2,3,4a,5,6,7-hexahydro-1H-naphthalen-2-yl] acetate
• Molecular Formula: C22H32O7
• Molecular Weight: 408.5 g/mol
• IUPAC Name: [(2R,3S,4S,4aS,7R,8R,8aR)-4-formyl-4-[(2R)-2-(furan-3-yl)-2-hydroxyethyl]-7,8-dihydroxy-3,8,8a-trimethyl-2,3,4a,5,6,7-hexahydro-1H-naphthalen-2-yl] acetate
• Standard InChI: InChI=1S/C22H32O7/c1-13-17(29-14(2)24)10-20(3)18(5-6-19(26)21(20,4)27)22(13,12-23)9-16(25)15-7-8-28-11-15/h7-8,11-13,16-19,25-27H,5-6,9-10H2,1-4H3/t13-,16-,17-,18+,19-,20-,21+,22-/m1/s1
• Standard InChIKey: ZOWKQQIGQBVKSV-BZLLESMPSA-N
• Isomeric SMILES: C[C@@H]1[C@@H](C[C@@]2([C@@H]([C@]1(C[C@H](C3=COC=C3)O)C=O)CC[C@H]([C@]2(C)O)O)C)OC(=O)C
• SMILES: CC1C(CC2(C(C1(CC(C3=COC=C3)O)C=O)CCC(C2(C)O)O)C)OC(=O)C
• Canonical SMILES: CC1C(CC2(C(C1(CC(C3=COC=C3)O)C=O)CCC(C2(C)O)O)C)OC(=O)C
• Melting Point: Mp 203.5 °; 203.5°C
• Physical Description: Solid
• Description: Cascarillin belongs to the class of organic compounds known as colensane and clerodane diterpenoids. These are diterpenoids with a structure based on the clerodane or the colensane skeleton. Clerodanes arise from labdanes by two methyl migrations. Cascarillin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cascarillin is primarily located in the cytoplasm and membrane (predicted from logP). Cascarillin has a bitter taste.
• PubChem Compound: 442011
• Last Modified: Nov 11 2021